Cas no 2097938-39-9 (N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide)
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide
- N,N-dimethyl-4-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]piperidine-1-sulfonamide
- F3395-0904
- 2097938-39-9
- AKOS032464843
-
- Inchi: 1S/C18H27F3N4O3S/c1-23(2)29(26,27)25-11-5-15(6-12-25)24-9-7-16(8-10-24)28-17-4-3-14(13-22-17)18(19,20)21/h3-4,13,15-16H,5-12H2,1-2H3
- InChI Key: ZRTBGCKXGKNVMM-UHFFFAOYSA-N
- SMILES: S(N(C)C)(N1CCC(CC1)N1CCC(CC1)OC1C=CC(C(F)(F)F)=CN=1)(=O)=O
Computed Properties
- Exact Mass: 436.17559640g/mol
- Monoisotopic Mass: 436.17559640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 74.4Ų
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3395-0904-2μmol |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-5μmol |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-10μmol |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-20μmol |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-1mg |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-2mg |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-3mg |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-4mg |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-5mg |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3395-0904-10mg |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide |
2097938-39-9 | 10mg |
$79.0 | 2023-09-11 |
N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide
Comprehensive Overview of N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide (CAS No. 2097938-39-9)
The compound N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide (CAS No. 2097938-39-9) is a highly specialized sulfonamide derivative with a unique bipiperidine backbone and a trifluoromethylpyridine moiety. Its complex structure makes it a subject of interest in medicinal chemistry and drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. Researchers are increasingly exploring its potential in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine and personalized therapeutics.
One of the standout features of this compound is its trifluoromethyl group, which enhances lipophilicity and metabolic stability—key factors in pharmacokinetic optimization. The pyridine-oxy linkage further contributes to its binding affinity, making it a candidate for modulating neurotransmitter pathways. Recent studies highlight its relevance in neurodegenerative research, where GPCR-targeting molecules are gaining traction due to their role in dopamine and serotonin regulation.
In the context of AI-driven drug design, N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide exemplifies how computational modeling accelerates the identification of lead compounds. Platforms like AlphaFold and molecular docking simulations are being used to predict its interactions with biological targets, reducing R&D timelines. This aligns with the growing demand for cost-effective drug development solutions, a hot topic in biotech forums and scientific literature.
The compound’s sulfonamide group also positions it as a potential enzyme inhibitor, particularly for carbonic anhydrases or kinases. Such applications are critical in oncology research, where small-molecule inhibitors dominate targeted therapy pipelines. Its bipiperidine scaffold offers structural versatility, enabling modifications for selectivity enhancement—a frequent query in medicinal chemistry Q&A platforms.
From a synthetic chemistry perspective, the preparation of CAS No. 2097938-39-9 involves multi-step organic synthesis, including SNAr reactions and sulfonylation. Researchers often discuss yield optimization and green chemistry approaches for such compounds, reflecting broader industry shifts toward sustainable practices. These topics are frequently searched in academic databases like SciFinder and Reaxys.
In summary, N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide represents a convergence of structural innovation and therapeutic potential. Its relevance to CNS drug development, computational chemistry, and sustainable synthesis ensures its prominence in contemporary pharmaceutical research. As the industry prioritizes AI-augmented discovery and targeted therapies, this compound is poised to remain a focal point in high-impact journals and patent filings.
2097938-39-9 (N,N-dimethyl-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)